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Compound of Interest

Compound Name: DTSSP Crosslinker disodium

Cat. No.: B1140510

Get Quote

This guide provides immediate safety, handling, and disposal protocols for 3,3'-

dithiobis(sulfosuccinimidyl propionate) (DTSSP), a water-soluble and membrane-impermeable

crosslinking agent. Adherence to these procedures is critical for ensuring laboratory safety and

experimental success.

Immediate Safety Information
While a specific Safety Data Sheet (SDS) for DTSSP was not publicly available, the following

table summarizes the types of safety data that are essential for handling this chemical. The

data presented is illustrative and based on a similar water-soluble, amine-reactive crosslinker,

BS3 (Bis(sulfosuccinimidyl) suberate). Users must consult the official SDS provided by their

supplier for DTSSP-specific information.
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Safety Parameter
Illustrative Information (Based on BS3
Crosslinker)

GHS Hazard Statements

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[1] H319: Causes serious eye

irritation.[1]

GHS Pictogram Exclamation mark pictogram

Signal Word Warning[1]

Precautionary Statements

Prevention: P264, P270, P280 (Wash hands

thoroughly after handling, Do not eat, drink or

smoke when using this product, Wear protective

gloves/protective clothing/eye protection/face

protection).[1] Response: P302+P352, P330,

P362+P364 (IF ON SKIN: Wash with plenty of

soap and water, Rinse mouth, Take off

contaminated clothing and wash it before

reuse).[1] Disposal: P501 (Dispose of

contents/container in accordance with local

regulation).[1]

Occupational Exposure Limits
No occupational exposure limit values have

been established.[1]

First Aid Measures

Eyes: Immediately flush with large amounts of

water, separating eyelids.[1] Skin: Wash with

plenty of soap and water.[1] Ingestion: Wash out

mouth with water; do NOT induce vomiting.[1]

Inhalation: Move to fresh air.[1]

Personal Protective Equipment (PPE)
When handling DTSSP powder or solutions, the following personal protective equipment is

mandatory:

Eye Protection: Wear safety goggles with side shields.[1]

Hand Protection: Use protective gloves (e.g., nitrile).
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Body Protection: A lab coat or other impervious clothing is required.[1]

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, use a

suitable respirator. Work in a well-ventilated area, preferably a fume hood.[1]

Operational Plan: Step-by-Step Handling and
Experimental Protocol
DTSSP is sensitive to moisture and should be handled accordingly to maintain its reactivity.[2]

Workflow for Safe Handling of DTSSP
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Caption: Workflow for the safe handling of DTSSP Crosslinker.
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Detailed Experimental Protocol for Protein Crosslinking
This protocol outlines the general steps for crosslinking cell-surface proteins using DTSSP.

Materials:

DTSSP Crosslinker

Reaction Buffer: Phosphate Buffered Saline (PBS), HEPES, bicarbonate/carbonate, or

borate buffers at pH 7-9. Avoid buffers containing primary amines like Tris or glycine.[2]

Stop Solution: 1 M Tris-HCl, pH 7.5, or 1 M glycine.[2]

Procedure:

Prepare the Sample:

If working with cells, wash them twice with ice-cold PBS to remove any amine-containing

culture media.[2]

If using a purified protein solution, ensure it is in an amine-free buffer. If the sample

contains Tris or glycine, dialyze it extensively against the chosen Reaction Buffer.[2]

Prepare the DTSSP Solution:

DTSSP is water-soluble and can be dissolved directly in the Reaction Buffer.[2]

Reconstitute the DTSSP immediately before use, as its N-hydroxysuccinimide (NHS)

esters readily hydrolyze in aqueous solutions.[2] Do not prepare stock solutions for

storage.[2]

Crosslinking Reaction:

Add the freshly prepared DTSSP solution to your sample.

For protein concentrations >5 mg/mL, use a 10-fold molar excess of the crosslinker.[2]

For protein concentrations <5 mg/mL, use a 20- to 50-fold molar excess.[2]
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The final concentration of the crosslinker is typically between 0.25-5 mM.[2]

Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours on ice.[2]

Quench the Reaction:

Stop the crosslinking reaction by adding the Stop Solution to a final concentration of 20-50

mM.[2]

Incubate for 15 minutes at room temperature.[2] The primary amines in the quenching

solution will react with any excess DTSSP.

Disposal Plan
Proper disposal of DTSSP and related waste is crucial to maintain a safe laboratory

environment.

Unused Reconstituted DTSSP: Any unused DTSSP solution should be discarded

immediately after the experiment.[2]

Contaminated Materials: All materials that have come into contact with DTSSP, such as

pipette tips, tubes, and gloves, should be disposed of as chemical waste.

Quenched Reaction Mixture: The final quenched reaction mixture should be disposed of in

accordance with local and institutional regulations for chemical waste.[1] Do not pour it down

the drain.

By following these guidelines, researchers, scientists, and drug development professionals can

safely and effectively utilize DTSSP Crosslinker in their experiments, ensuring both personal

safety and the integrity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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